To boost efficient energy transitions, alternatives to expensive and unsustainable noble metal-based electrocatalysts for the oxygen reduction reaction (ORR) are needed. Having this in mind, carbon black – Black Pearls 2000 (BP) was enriched in active nitrogen-containing centers, including single-atom Fe–N sites surrounded by Fe nanoclusters, through a synthesis methodology employing only broadly available precursors. The methodical approach taken to optimize the synthesis conditions highlighted the importance of (1) a proper choice of the Fe precursor; (2) melamine as an N source to limit the formation of magnetite crystals and modulate the charge density nearby the active sites, and glucose to chelate/isolate Fe atoms and thus allow the Fe–N coordination to be established, with a limiting formation of Fe0 clusters; and (3) a careful dosing of the Fe load. The ORR on the optimized electrocatalyst (Fe0.06–N@BP) proceeds mostly through a four-electron pathway, having an onset potential (0.912 V vs. RHE) and limiting current density (4.757 mA cm−2) above those measured on Pt/C (0.882 V and 4.657 mA cm−2, respectively). Moreover, the current density yielded by Fe0.06–N@BP after 24 h at 0.4 V vs. RHE was still above that of Pt/C at t = 0 (4.44 mA cm−2), making it a promising alternative to noble metal-containing electrocatalysts in fuel cells.

Here we use fluorescence lifetime imaging microscopy (FLIM) to study the supramolecular organization of nanoencapsulated liposomal all-trans retinoic acid (ATRA), exploiting ATRA's intrinsic fluorescence as a source of signal and phasor transformation as a fit-free analytical approach to lifetime data. Our non-invasive method is suitable for checking for the presence of a fraction of ATRA molecules interacting with liposomal membranes. The results are validated by independent small-angle X-ray scattering (SAXS) and nano-differential scanning calorimetry (NanoDSC) measurements, probing ATRA's putative position on the membrane and effect on membrane organization. Besides the insights on the specific case-study proposed, the present results confirm the effectiveness of Phasor-FLIM analysis in elucidating the nanoscale supramolecular organization of fluorescent drugs in pharmaceutical formulations. This underscores the importance of leveraging advanced imaging techniques to deepen our understanding and optimize drugs’ performance in delivery applications.

Graphene oxide nanosheets (GO) were reported to alter neurobiological processes involving cell membrane dynamics. GO ability to reversibly downregulate specifically glutamatergic synapses underpins their potential in future neurotherapeutic developments. Aberrant glutamate plasticity contributes to stress-related psychopathology and drugs which target dysregulated glutamate represent promising treatments. We find that in a rat model of post-traumatic stress disorder (PTSD), a single injection of GO to the lateral amygdala following the stressful event induced PTSD-related behavior remission and reduced dendritic spine densities. We explored from a mechanistic perspective how GO could impair glutamate synaptic plasticity. By simultaneous patch clamp pair recordings of unitary synaptic currents, live-imaging of presynaptic vesicle release and confocal microscopy, we report that GO nanosheets altered the probability of release enhancing the extinction of synaptic plasticity in the amygdala. These findings show that the modulation of presynaptic glutamate release might represent an unexplored target for (nano)pharmacological interventions of stress-related disorders.

Four group 10 metal nanoclusters, Ni10(4-MePhS)20, Ni11(PhS)22, Pd9(PhS)18 and Pd10(PhS)20 were synthesized from disulfides based on a photochemical reduction–oxidation cascade process, which proceeds via a different mechanism to that of the conventional two-step reduction process. The as-obtained nanoclusters possess oxidative resistance and structural robustness under different conditions. Their atomically precise structures are determined to be nickel or palladium rings in which the metal atoms are bridged by Ar–S groups. Their catalytic performance in oxygen reduction reaction was compared, and the ring size-dependent catalytic activity of the group 10 metal nanoclusters was revealed. This work provides an efficient route to atomically precise and structurally stable group 10 metal nanoclusters, and sheds light on their further applications in electrocatalysis.

Photocatalysis, as an effective advanced oxidation process, has been widely carried out in water waste treatment, especially in the degradation of organic pollutants. However, the photocatalytic process is limited by the high recombination rate of photo-generated carriers. To improve photocatalytic efficiency, piezocatalysis has attracted increasing attention, especially that using lead-free piezoelectric materials, which avoids the secondary pollution of lead toxicity in the environment. Bi-based materials have both photocatalytic activity and piezocatalytic activity, which can perfectly combine the advantages of these two catalytic processes to promote the degradation of organic pollutants. Under an external mechanical action, the Bi-based catalyst produces a polarized electric field due to the piezoelectric effect, and the photo-generated carriers can be effectively separated under electrostatic attraction, thus obtaining more efficient photocatalytic performance. However, there are still many gaps in the design, reaction mechanism, and development prospects of Bi-based piezo-photocatalysts. Therefore, to acquire a deeper understanding of the research status of Bi-based piezo-photocatalysts, we summarize the existing literature to provide effective ways to improve piezo-photocatalytic performance. Moreover, this paper points out the developmental direction of piezo-photocatalysis in the future. Last but not least, we also look forward to the prospect of piezo-photocatalysis in the degradation of organic pollutants.

Ferroptosis is a unique programmed cell death process that was discovered a few years ago and plays an important role in tumor biology and treatment. However, it still remains a challenge to modulate tumor ferroptosis by spatiotemporally controlled cell-intrinsic Fenton chemistry. Herein, a pH activated photothermal sensitizer IR-PE has been designed and synthesized on the basis of cyanine bearing a diamine moiety, which is capable of triggering the lysosomal dysfunction-mediated Fenton pathway under the irradiation of near-infrared light to evoke ferroptosis, thereby improving antitumor efficacy and mitigating systemic side effects.

Nanotechnology brings hope for targeted drug delivery. However, most current drug delivery systems use passive delivery strategies with limited therapeutic efficiency. Over the past two decades, research on micro/nanomotors (MNMs) has flourished in the biomedical field. Compared with other driven methods, light-driven MNMs have the advantages of being reversible, simple to control, clean, and efficient. Under light irradiation, the MNMs can overcome several barriers in the body and show great potential in the treatment of various diseases, such as tumors, and gastrointestinal, cardiovascular and cerebrovascular diseases. Herein, the classification and mechanism of light-driven MNMs are introduced briefly. Subsequently, the applications of light-driven MNMs in overcoming physiological and pathological barriers in the past five years are highlighted. Finally, the future prospects and challenges of light-driven MNMs are discussed as well. This review will provide inspiration and direction for light-driven MNMs to overcome biological barriers in vivo and promote the clinical application of light-driven MNMs in the biomedical field.

A heteromeric guanosine (G)-quadruplex centered self-assembly approach is developed to prepare compact light-harvesting antenna modules featuring multiple donor dyes and a single toehold region. Due to the mix-and-match nature of our approach, the number and placement of donor dyes can be readily fine-tuned via quadruplex assembly. Moreover, hybridization of the toehold with an acceptor containing sequence results in directional energy transfer ensembles with effective absorption coefficients in the 105 M−1 cm−1 range. These compact antennas exhibit system efficiencies that are comparable to much larger and elaborate DNA architectures containing numerous DNA strands.

Associate Editor, Professor Xiaogang Liu (National University of Singapore), introduces this Editor's Choice collection in Nanoscale on photon upconversion.

Thermally tolerant polymer optical resonators are fabricated from a stereocomplex of poly(L-lactic acid) and poly(D-lactic acid) through the oil-in-water miniemulsion method. The thermal stability of the microspheres of the stereocomplex poly(lactic acid) (SC-PLA) is superior to that of the homochiral poly(lactic acid) (HC-PLA). As a result of the high thermal stability, the optical resonator properties of the SC-PLA microspheres are preserved at an elevated temperature of up to 230 °C, which is 70 °C higher than that of microspheres formed from HC-PLA.

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Oxide perovskites (OPs) have emerged as promising photocatalysts for numerous applications, such as energy conversion, renewable fuels, and environmental remediation. Although OPs are gaining traction, their efficacies are still hindered by low charge carrier mobility and poor stability. This study investigated the function of polymers actively participating in OP structures to improve the overall characteristics. An overview of the polymer-enhanced perovskite oxide photocatalyst (PEPOP) field was effectively reviewed. These PEPOPs were demonstrated in photovoltaics, pollutant degradation, and gas conversion and reduction. Nonetheless, additional research is needed to explore the potential of PEPOPs to establish their efficacy in photocatalytic applications. The technological improvements of PEPOPs were hindered by significant challenges related to stability and sensitivity. The urgency of this review was apparent due to the fast-paced nature of research in the field of photocatalysis. Recent breakthroughs and emerging applications highlight the need for a comprehensive overview of PEPOPs and their enhanced catalytic capabilities. Consequently, a broad outlook was provided for the current state of PEPOP-related studies, highlighting the potential of these materials for future applications.

A graphical abstract is available for this content

A graphical abstract is available for this content

The need for precise determination of heavy metals, anions, biomolecules, pesticides, drugs, and other substances is vital across clinical, environmental, and food safety domains. Recent years have seen significant progress in portable colorimetric chemical sensing devices, revolutionizing on-the-spot analysis. This review offers a comprehensive overview of these advancements, covering handheld colorimetry, RGB-based colorimetry, paper-based colorimetry, and wearable colorimetry devices. It explores the underlying principles, functional materials (chromophoric reagents/dyes and nanoparticles), detection mechanisms, and their applications in environmental monitoring, clinical care, and food safety. Noble metal nanoparticles (NPs) have arisen as promising substitutes in the realm of sensing materials. They display notable advantages, including heightened sensitivity, the ability to fine-tune their plasmonic characteristics for improved selectivity, and the capacity to induce visible color changes, and simplifying detection. Integration of NPs fabricated paper device with smartphones and wearables facilitates reagent-free, cost-effective, and portable colorimetric sensing, enabling real-time analysis and remote monitoring.

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Correction for ‘Considerable slowdown of short DNA fragment translocation across a protein nanopore using pH-induced generation of enthalpic traps inside the permeation pathway’ by Loredana Mereuta et al., Nanoscale, 2023, 15, 14754–14763, https://doi.org/10.1039/D3NR03344A.

For the molecular properties in which energy transfer/migration is determinantal, such as triplet–triplet annihilation-based photon up-conversion (TTAUC), the overall performance is largely affected by the intermolecular distance and relative molecular orientations. In such scenarios, tools that may steer the intermolecular interactions and provide control over molecular organisation in the bulk, become most valuable. Often these non-covalent interactions, found predominantly in supramolecular assemblies, enable pre-programming of the molecular network in the assembled structures. In other words, by employing supramolecular chemistry principles, an arrangement where molecular units are arranged in a desired fashion, very much like a Lego toy, could be achieved. This leads to enhanced energy transfer from one molecule to other. In recent past, chiral luminescent systems have attracted huge attention for producing circularly polarized luminescence (CPL). In such systems, chirality is a necessary requirement. Chirality induction/transfer through supramolecular interactions has been known for a long time. It was realized recently that it may help in the generation and amplification of CPL signals as well. In this review article we have discussed the applicability of self-/co-assembly processes for achieving maximum TTA-UC and CPL in various molecular systems.

Tannic acid-based patterning is crucial for its applications in bioengineering, including multifunctional coatings, biosensors, and biochips. However, tannic acid (TA) patterning is challenging owing to the rapid polymerization kinetics of tannins and their strong adhesion towards most surfaces or objects. Herein, we report a strategy for controllable TA nanopatterning based on DNA origami templates. Protruding clustered ssDNA (pcDNA) from DNA origami tiles served as indexes for the selective deposition of TA due to the high flexibility of ssDNA and exposed aromatic bases, which provide active sites for TA-DNA interactions. Next, by exploiting the pH-sensitive degradation of TA polymers, controllable ‘erasing’ and ‘rewriting’ of TA nanopatterns were performed. Finally, combining the high adhesion and selective deposition, the TA polymers as a glue modified on the edges of origami tiles directed the reversible association/disassociation of origami multimers. Our strategy provides a simple approach for the controllable nanopatterning of TA, enabling its unique properties to tailor surface patterns for applications in materials science and biomedicine.

Liquid marbles (LMs) are nonsticking droplets whose surfaces are covered with low-wettability particles. Owing to their high mobility, shape reconfigurability, and widely accessible liquid/particle possibilities, the research on LMs has flourished since 2001. Their physical properties, fabrication mechanisms, and functionalisation capabilities indicate their potential for various applications. This review summarises the fundamental properties of LMs, the recent advances (mainly works published in 2020–2023) in the concept of LMs, physical properties, formation methods, LM-templated material design, and biochemical applications. Finally, the potential development and variations of LMs are discussed.